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Compound of Interest

Compound Name: (Bromomethyl)germane

Cat. No.: B15476922

Disclaimer: This technical guide addresses the physical properties, synthesis, and reactivity of
Bromotrimethylgermane ((CHs)sGeBr). Extensive searches for "(Bromomethyl)germane”
(CH2BrGeHs) did not yield a specific CAS number or detailed experimental data on its physical
properties or synthesis, suggesting it is not a well-characterized or readily available compound.
Therefore, this guide focuses on a closely related and well-documented analogue to provide
relevant information for researchers, scientists, and drug development professionals.

Introduction to Bromotrimethylgermane

Bromotrimethylgermane, a colorless liquid, is an organogermanium compound with significant
applications in organic synthesis and materials science. Its utility stems from the reactive
germanium-bromine bond, which allows for the introduction of the trimethylgermyl moiety into
various organic molecules. This guide provides a comprehensive overview of its physical
properties, a general synthesis protocol, and a diagrammatic representation of its preparation.

Physical and Chemical Properties

The following table summarizes the key physical and chemical properties of
Bromotrimethylgermane.
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Property Value Source
CAS Number 1066-37-1 [1]
Molecular Formula CsHoBrGe [1]
Molecular Weight 197.65 g/mol [1]
Melting Point -25°C [1]
Boiling Point 114 °C (lit.) [1]
Density 1.54 g/mL at 25 °C (lit.) [1]
Refractive Index (n20/D) 1.47 (lit.) [1]

Synthesis of Bromotrimethylgermane

A common method for the synthesis of Bromotrimethylgermane involves the cleavage of a
germanium-carbon bond in a tetraalkylgermane, such as tetramethylgermane, using elemental
bromine.

General Experimental Protocol

Materials:
o Tetramethylgermane ((CHs)sGe)
e Bromine (Br2)

 Inert solvent (e.g., carbon tetrachloride, CCla - Caution: CCla is a hazardous substance and
should be handled with appropriate safety precautions in a well-ventilated fume hood).

o Apparatus for reflux with protection from moisture.
« Distillation apparatus.
Procedure:

¢ In a round-bottom flask equipped with a reflux condenser and a dropping funnel, a solution of
tetramethylgermane in an inert solvent is prepared. The apparatus should be flame-dried and
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maintained under an inert atmosphere (e.g., nitrogen or argon) to prevent side reactions with
moisture.

» A stoichiometric amount of bromine, dissolved in the same inert solvent, is added dropwise
to the tetramethylgermane solution at room temperature with stirring.

 After the addition is complete, the reaction mixture is gently refluxed for a period to ensure
the reaction goes to completion. The progress of the reaction can be monitored by the
disappearance of the red-brown color of the bromine.

e Upon completion, the reaction mixture is cooled to room temperature.
e The solvent and any unreacted starting materials are removed by distillation.

e The resulting crude Bromotrimethylgermane is then purified by fractional distillation to yield
the final product.

Note: This is a generalized protocol. Specific reaction times, temperatures, and purification
methods may vary and should be optimized based on laboratory conditions and scale.

Reaction Pathway Diagram

The synthesis of Bromotrimethylgermane from tetramethylgermane and bromine can be
represented by the following reaction workflow.
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Caption: Synthesis of Bromotrimethylgermane.

Logical Relationship of Synthesis Steps
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The following diagram illustrates the logical progression of the synthesis process, from starting
materials to the final purified product.

Preparation Reaction Workup and Purification
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Caption: Logical workflow for the synthesis of Bromotrimethylgermane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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